Cas no 1393531-96-8 (3-(3-Chlorophenyl)oxetane-3-carboxylic acid)

• Product Name: 3-(3-Chlorophenyl)oxetane-3-carboxylic acid
• CAS No: 1393531-96-8
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD22546747
• CID: 4593670
• PubChem ID: 72217146
• Update Time: 2025-06-09

3-(3-Chlorophenyl)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)oxetane-3-carboxylic acid
• 3-Oxetanecarboxylic acid, 3-(3-chlorophenyl)-
• AB82465
• 3-(3-Chlorophenyl)oxetane-3-carboxylicacid-C8572
• AKOS025311375
• MFCD22546747
• CS-0057753
• PS-17449
• 1393531-96-8
• E79980
• SY322517
• 3-(3-CHLOROPHENYL)OXETANE-3-CARBOXYLICACID

• MDL： MFCD22546747
• Inchi： 1S/C10H9ClO3/c11-8-3-1-2-7(4-8)10(9(12)13)5-14-6-10/h1-4H,5-6H2,(H,12,13)
• InChI Key： CSSWOQPCIFLTMZ-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC(Cl)=C2)(C(O)=O)C1

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-Chlorophenyl)oxetane-3-carboxylic acid

3-(3-Chlorophenyl)oxetane-3-carboxylic acid: A Comprehensive Overview

3-(3-Chlorophenyl)oxetane-3-carboxylic acid, also known by its CAS number 13935-31-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C10H9ClO2, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The structure of 3-(3-Chlorophenyl)oxetane-3-carboxylic acid consists of an oxetane ring, a four-membered cyclic ether, substituted with a 3-chlorophenyl group and a carboxylic acid moiety at the same carbon atom. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of oxetane derivatives in the development of novel pharmaceutical agents. The carboxylic acid group in this compound can undergo various functional group transformations, such as esterification or amidation, which are crucial steps in drug design. Moreover, the presence of the 3-chlorophenyl group introduces electronic effects that can influence the molecule's reactivity and bioavailability.

In terms of synthesis, 3-(3-Chlorophenyl)oxetane-3-carboxylic acid can be prepared through several routes, including ring-opening reactions of epoxides or through direct oxidation of suitable precursors. These methods have been optimized in recent research to enhance yield and purity, ensuring that the compound is readily available for further studies.

The biological activity of this compound has been explored in recent years, particularly in the context of its potential as an anti-inflammatory or anticancer agent. Preclinical studies suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, a property that warrants further investigation in clinical settings.

Beyond its pharmacological applications, oxetane-based compounds like this one are also being considered for their role in polymer science. The oxetane ring's reactivity can be harnessed to create novel materials with tailored mechanical properties, which could find applications in biodegradable polymers or advanced composites.

In conclusion, 3-(3-Chlorophenyl)oxetane-3-carboxylic acid represents a promising compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.